94-74-6

(4-Chloro-2-methylphenoxy)acetic acid

In Stock

• CAS RN:
• 94-74-6

• Formula:
• C9H9ClO3

• InChI:
• InChI=1S/C9H9ClO3/c1-6-4-7(10)2-3-8(6)13-5-9(11)12/h2-4H,5H2,1H3,(H,11,12)

• InChIKey:
• WHKUVVPPKQRRBV-UHFFFAOYSA-N

• 4-Chloro-2-methylphenoxyacetic acid (MPCA) is a herbicide. Various MCPA-mineralising bacterial combinations has been tested using a high-throughput microplate radiorespirometric mineralisation assay. Degradation mechanisms of OH and MCPA including molecular form and anionic form have been studied. Rapid and sensitive LC-electrospray tandem mass spectrometry method has been developed for the quantitation of MCPA in water and soil samples.
  (4-chloro-2-methylphenoxy)acetic acid is a chlorophenoxyacetic acid that is (4-chlorophenoxy)acetic acid substituted by a methyl group at position 2. It has a role as a synthetic auxin, an environmental contaminant and a phenoxy herbicide. It is a chlorophenoxyacetic acid and a member of monochlorobenzenes.
  A powerful herbicide used as a selective weed killer.
  

N-acetylanonaine

• CAS RN:
• 5894-74-6

• Formula:
• C19H17NO3

• InChI:
• InChI=1S/C19H17NO3/c1-11(21)20-7-6-13-9-16-19(23-10-22-16)18-14-5-3-2-4-12(14)8-15(20)17(13)18/h2-5,9,15H,6-8,10H2,1H3/t15-/m1/s1

• InChIKey:
• XVIHBNVDAPQBRH-OAHLLOKOSA-N

• N-Acetylanonaine may be used with other L-aminoacylated amino acids as a substrate for the identification, differentiation and characterization of aminoacylase(s)/amidohydrolase(s).

1,3-Bis(octadecyloxy)propan-2-ol

Usually In Stock

• CAS RN:
• 18794-74-6

• Formula:
• C39H80O3

• InChI:
• InChI=1S/C39H80O3/c1-3-5-7-9-11-13-15-17-19-21-23-25-27-29-31-33-35-41-37-39(40)38-42-36-34-32-30-28-26-24-22-20-18-16-14-12-10-8-6-4-2/h39-40H,3-38H2,1-2H3

• InChIKey:
• OCBCKLNPFLODGO-UHFFFAOYSA-N

• 1,3-Bis(octadecyloxy)propan-2-ol is a useful research compound. Its molecular formula is C39H80O3 and its molecular weight is 597 g/mol. The purity is usually 95%.

1-[(4-Aminophenyl)carbonyl]piperidin-4-ol

In Stock

• CAS RN:
• 466694-74-6

• Formula:
• C12H16N2O2

• InChI:
• InChI=1S/C12H16N2O2/c13-10-3-1-9(2-4-10)12(16)14-7-5-11(15)6-8-14/h1-4,11,15H,5-8,13H2

• InChIKey:
• HSFGGKHCUDVMPP-UHFFFAOYSA-N

• 1-[(4-Aminophenyl)carbonyl]piperidin-4-ol is a useful research compound. Its molecular formula is C12H16N2O2 and its molecular weight is 220.27 g/mol. The purity is usually 95%.

N-(5-((4-fluorobenzyl)thio)-1,3,4-thiadiazol-2-yl)-5-oxo-1-phenylpyrrolidine-3-carboxamide

In Stock

• CAS RN:
• 872594-74-6

• Formula:
• C20H17FN4O2S2

• InChI:
• InChI=1S/C20H17FN4O2S2/c21-15-8-6-13(7-9-15)12-28-20-24-23-19(29-20)22-18(27)14-10-17(26)25(11-14)16-4-2-1-3-5-16/h1-9,14H,10-12H2,(H,22,23,27)

• InChIKey:
• RYDASZOWMBCSQQ-UHFFFAOYSA-N

• N-(5-((4-fluorobenzyl)thio)-1,3,4-thiadiazol-2-yl)-5-oxo-1-phenylpyrrolidine-3-carboxamide is a useful research compound. Its molecular formula is C20H17FN4O2S2 and its molecular weight is 428.5. The purity is usually 95%.

N-(2-(6-((2-((3-chloro-4-methylphenyl)amino)-2-oxoethyl)thio)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl)ethyl)-4-methylbenzamide

In Stock

• CAS RN:
• 872994-74-6

• Formula:
• C24H23ClN6O2S

• InChI:
• InChI=1S/C24H23ClN6O2S/c1-15-3-6-17(7-4-15)24(33)26-12-11-21-29-28-20-9-10-23(30-31(20)21)34-14-22(32)27-18-8-5-16(2)19(25)13-18/h3-10,13H,11-12,14H2,1-2H3,(H,26,33)(H,27,32)

• InChIKey:
• JUFFEDJIXBKGIG-UHFFFAOYSA-N

• N-(2-(6-((2-((3-chloro-4-methylphenyl)amino)-2-oxoethyl)thio)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl)ethyl)-4-methylbenzamide is a useful research compound. Its molecular formula is C24H23ClN6O2S and its molecular weight is 495. The purity is usually 95%.

8-(2-Furylmethyl)-1-methyl-3-(naphthylmethyl)-1,3,5-trihydroimidazolidino[1,2-h]purine-2,4-dione

In Stock

• CAS RN:
• 893994-74-6

• Formula:
• C24H21N5O3

• InChI:
• InChI=1S/C24H21N5O3/c1-26-21-20(28-12-11-27(23(28)25-21)15-18-9-5-13-32-18)22(30)29(24(26)31)14-17-8-4-7-16-6-2-3-10-19(16)17/h2-10,13H,11-12,14-15H2,1H3

• InChIKey:
• CWIXXOUEYVCWDW-UHFFFAOYSA-N

• 8-(2-Furylmethyl)-1-methyl-3-(naphthylmethyl)-1,3,5-trihydroimidazolidino[1,2-h]purine-2,4-dione is a useful research compound. Its molecular formula is C24H21N5O3 and its molecular weight is 427.464. The purity is usually 95%.

3-(2,5-Dimethylphenyl)-2'-methylpropiophenone

In Stock

• CAS RN:
• 898794-74-6

• Formula:
• C18H20O

• InChI:
• InChI=1S/C18H20O/c1-13-8-9-14(2)16(12-13)10-11-18(19)17-7-5-4-6-15(17)3/h4-9,12H,10-11H2,1-3H3

• InChIKey:
• XNQZTCNUMLJQEZ-UHFFFAOYSA-N

• 3-(2,5-Dimethylphenyl)-2'-methylpropiophenone is a useful research compound. Its molecular formula is C18H20O and its molecular weight is 252.3 g/mol. The purity is usually 95%.

2-(2-Trifluoromethyl-Phenyl)-Acetamidine

• CAS RN:
• 903094-74-6

• Formula:
• C9H9F3N2

• InChI:
• InChI=1S/C9H9F3N2/c10-9(11,12)7-4-2-1-3-6(7)5-8(13)14/h1-4H,5H2,(H3,13,14)

• InChIKey:
• HTNUTJNKQPSODI-UHFFFAOYSA-N

• 2-(2-Trifluoromethyl-Phenyl)-Acetamidine is a useful research compound. Its molecular formula is C9H9F3N2 and its molecular weight is 202.18 g/mol. The purity is usually 95%.

3-((3,5-dimethoxybenzyl)thio)-4-ethyl-5-(3-methoxy-1-methyl-1H-pyrazol-4-yl)-4H-1,2,4-triazole

In Stock

• CAS RN:
• 1014094-74-6

• Formula:
• C18H23N5O3S

• InChI:
• InChI=1S/C18H23N5O3S/c1-6-23-16(15-10-22(2)21-17(15)26-5)19-20-18(23)27-11-12-7-13(24-3)9-14(8-12)25-4/h7-10H,6,11H2,1-5H3

• InChIKey:
• ZEQZLEMTECEWMH-UHFFFAOYSA-N

• 3-((3,5-dimethoxybenzyl)thio)-4-ethyl-5-(3-methoxy-1-methyl-1H-pyrazol-4-yl)-4H-1,2,4-triazole is a useful research compound. Its molecular formula is C18H23N5O3S and its molecular weight is 389.47. The purity is usually 95%.

1,1,1-Trifluoro-3-methoxy-2-methylpropan-2-ol

In Stock

• CAS RN:
• 1250894-74-6

• Formula:
• C5H9F3O2

• InChI:
• InChI=1S/C5H9F3O2/c1-4(9,3-10-2)5(6,7)8/h9H,3H2,1-2H3

• InChIKey:
• NGQTWZJGHHRILI-UHFFFAOYSA-N

• 1,1,1-Trifluoro-3-methoxy-2-methylpropan-2-ol is a useful research compound. Its molecular formula is C5H9F3O2 and its molecular weight is 158.12. The purity is usually 95%.

2,3-Difluoro-1-methyl-4-(trifluoromethoxy)benzene

In Stock

• CAS RN:
• 1404194-74-6

• Formula:
• C8H5F5O

• InChI:
• InChI=1S/C8H5F5O/c1-4-2-3-5(7(10)6(4)9)14-8(11,12)13/h2-3H,1H3

• InChIKey:
• NCYOUQAQRFQEBN-UHFFFAOYSA-N

• 2,3-Difluoro-1-methyl-4-(trifluoromethoxy)benzene is a useful research compound. Its molecular formula is C8H5F5O and its molecular weight is 212.119. The purity is usually 95%.

6-(Benzylsulfonyl)-5,6,7,8-tetrahydropyrido[4,3-d]pyrimidine

In Stock

• CAS RN:
• 1797894-74-6

• Formula:
• C14H15N3O2S

• InChI:
• InChI=1S/C14H15N3O2S/c18-20(19,10-12-4-2-1-3-5-12)17-7-6-14-13(9-17)8-15-11-16-14/h1-5,8,11H,6-7,9-10H2

• InChIKey:
• VJRLKZGOWIMZQA-UHFFFAOYSA-N

• 6-(Benzylsulfonyl)-5,6,7,8-tetrahydropyrido[4,3-d]pyrimidine is a useful research compound. Its molecular formula is C14H15N3O2S and its molecular weight is 289.35. The purity is usually 95%.

Methyl 5-methyl-7-(trifluoromethyl)-4,5,6,7-tetrahydropyrazolo[1,5-a]pyrimidine-2-carboxylate

Usually In Stock

• CAS RN:
• 2248294-74-6

• Formula:
• C10H12F3N3O2

• InChI:
• InChI=1S/C10H12F3N3O2/c1-5-3-7(10(11,12)13)16-8(14-5)4-6(15-16)9(17)18-2/h4-5,7,14H,3H2,1-2H3

• InChIKey:
• IBHDRURNHVIRKV-UHFFFAOYSA-N

• Methyl 5-methyl-7-(trifluoromethyl)-4,5,6,7-tetrahydropyrazolo[1,5-a]pyrimidine-2-carboxylate is a useful research compound. Its molecular formula is C10H12F3N3O2 and its molecular weight is 263.22. The purity is usually 95%.

(E/Z)-1-(8-chloro-6-(trifluoromethyl)imidazo[1,2-a]pyridin-3-yl)-2,2,2-trifluoroethanone oxime

In Stock

• CAS RN:
• 1823194-74-6

• Formula:
• C10H4ClF6N3O

• InChI:
• InChI=1S/C10H4ClF6N3O/c11-5-1-4(9(12,13)14)3-20-6(2-18-8(5)20)7(19-21)10(15,16)17/h1-3,21H

• InChIKey:
• URVFEROXYXOLJR-UHFFFAOYSA-N

• (E/Z)-1-(8-chloro-6-(trifluoromethyl)imidazo[1,2-a]pyridin-3-yl)-2,2,2-trifluoroethanone oxime is a useful research compound. Its molecular formula is C10H4ClF6N3O and its molecular weight is 331.6 g/mol. The purity is usually 95%.

2-Methyl-4-[[1-[5-(trifluoromethyl)pyridin-2-yl]piperidin-4-yl]methoxy]pyridine

Usually In Stock

• CAS RN:
• 2379994-74-6

• Formula:
• C18H20F3N3O

• InChI:
• InChI=1S/C18H20F3N3O/c1-13-10-16(4-7-22-13)25-12-14-5-8-24(9-6-14)17-3-2-15(11-23-17)18(19,20)21/h2-4,7,10-11,14H,5-6,8-9,12H2,1H3

• InChIKey:
• WPBOTKCIJFLQHG-UHFFFAOYSA-N

• 2-Methyl-4-[[1-[5-(trifluoromethyl)pyridin-2-yl]piperidin-4-yl]methoxy]pyridine is a useful research compound. Its molecular formula is C18H20F3N3O and its molecular weight is 351.373. The purity is usually 95%.